2-[4-(4-methoxy-2,5-dimethylbenzyl)-1-methyl-2-piperazinyl]ethanol

• IUPAC Name: 2-[4-[(4-methoxy-2,5-dimethylphenyl)methyl]-1-methylpiperazin-2-yl]ethanol
• InChI: InChI=1S/C17H28N2O2/c1-13-10-17(21-4)14(2)9-15(13)11-19-7-6-18(3)16(12-19)5-8-20/h9-10,16,20H,5-8,11-12H2,1-4H3
• InChI Key: DJLXKNRCDIQDCZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1OC)C)CN2CCN(C(C2)CCO)C
• Molecular Formula: C17H28N2O2
• Molecular Weight: 292.4 g/mol

Description

2-[4-(4-methoxy-2,5-dimethylbenzyl)-1-methyl-2-piperazinyl]ethanol, also known as MDPBP, is a synthetic compound that belongs to the class of novel psychoactive substances (NPS). It is a piperazine derivative that has gained popularity as a recreational drug due to its stimulant and euphoric effects. However, the compound has also been studied for its potential applications in scientific research.

Mechanism of Action

2-[4-(4-methoxy-2,5-dimethylbenzyl)-1-methyl-2-piperazinyl]ethanol acts as a dopamine reuptake inhibitor, which leads to an increase in dopamine levels in the brain. This results in the stimulation of the reward pathway, leading to feelings of euphoria and increased energy. The compound also acts as a serotonin reuptake inhibitor, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. It has been shown to increase locomotor activity and induce hyperthermia in animal models. It has also been found to increase heart rate and blood pressure in humans. Additionally, this compound has been found to increase levels of the stress hormone cortisol, which may contribute to its psychoactive effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[4-(4-methoxy-2,5-dimethylbenzyl)-1-methyl-2-piperazinyl]ethanol in lab experiments is its high affinity for the dopamine transporter, which makes it a useful tool for studying the role of dopamine in various physiological and pathological conditions. However, the compound's psychoactive effects may also pose a limitation, as they may confound the results of experiments and make it difficult to interpret the data.

Future Directions

There are several future directions for research on 2-[4-(4-methoxy-2,5-dimethylbenzyl)-1-methyl-2-piperazinyl]ethanol. One area of interest is the compound's potential as a treatment for various neurological and psychiatric disorders, such as Parkinson's disease and depression. Additionally, further studies are needed to elucidate the compound's mechanism of action and its effects on various neurotransmitter systems. Finally, research is needed to develop safer and more effective methods for synthesizing and purifying this compound.

Synthesis Methods

The synthesis of 2-[4-(4-methoxy-2,5-dimethylbenzyl)-1-methyl-2-piperazinyl]ethanol involves the reaction of 4-methoxy-2,5-dimethylbenzaldehyde with 1-methylpiperazine in the presence of ethanol as a solvent. The resulting product is then purified through recrystallization to obtain the final compound.

Scientific Research Applications

2-[4-(4-methoxy-2,5-dimethylbenzyl)-1-methyl-2-piperazinyl]ethanol has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to have a high affinity for the dopamine transporter, which is responsible for the reuptake of dopamine in the brain. This property makes it a useful tool for studying the role of dopamine in various physiological and pathological conditions.